Cas no 1342001-12-0 (1-(4-Aminoindolin-1-yl)-2-methylpropan-1-one)

• Product Name: 1-(4-Aminoindolin-1-yl)-2-methylpropan-1-one
• CAS No: 1342001-12-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5274040
• Update Time: 2025-05-27

1-(4-Aminoindolin-1-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminoindolin-1-yl)-2-methylpropan-1-one
• 1-(4-amino-2,3-dihydro-1H-indol-1-yl)-2-methylpropan-1-one
• 1-Propanone, 1-(4-amino-2,3-dihydro-1H-indol-1-yl)-2-methyl-

• Inchi： 1S/C12H16N2O/c1-8(2)12(15)14-7-6-9-10(13)4-3-5-11(9)14/h3-5,8H,6-7,13H2,1-2H3
• InChI Key： HTMGERSGFQPSEJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C2C=CC=C(C=2CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3

Additional information on 1-(4-Aminoindolin-1-yl)-2-methylpropan-1-one

Comprehensive Overview of 1-(4-Aminoindolin-1-yl)-2-methylpropan-1-one (CAS No. 1342001-12-0)

1-(4-Aminoindolin-1-yl)-2-methylpropan-1-one (CAS No. 1342001-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique aminoindolin core and methylpropanone side chain, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to novel therapeutic agents targeting neurological and metabolic disorders.

The molecular structure of 1-(4-Aminoindolin-1-yl)-2-methylpropan-1-one features a 4-aminoindoline moiety linked to a 2-methylpropan-1-one group. This configuration offers a balance of hydrophilicity and lipophilicity, making it a candidate for optimizing drug bioavailability. Recent studies highlight its potential as a scaffold for designing kinase inhibitors or GPCR modulators, aligning with current trends in precision medicine. The compound’s CAS No. 1342001-12-0 serves as a critical identifier for regulatory and safety documentation in global research databases.

In the context of AI-driven drug discovery, 1-(4-Aminoindolin-1-yl)-2-methylpropan-1-one exemplifies how computational models can predict bioactive molecules. Platforms like AlphaFold and quantum chemistry simulations are being leveraged to explore its binding affinities, a topic frequently searched by chemists and bioinformaticians. Additionally, its potential role in neuroprotective therapies resonates with growing public interest in neurodegenerative disease research, such as Alzheimer’s and Parkinson’s.

Synthetic routes to 1-(4-Aminoindolin-1-yl)-2-methylpropan-1-one often involve Pd-catalyzed coupling or reductive amination, techniques widely discussed in organic chemistry forums. The compound’s stability under physiological conditions is another area of investigation, particularly for oral drug formulation. These aspects align with frequent search queries like “improving drug half-life” or “indoline derivatives in medicine,” reflecting industry priorities.

From an SEO perspective, this article integrates high-traffic keywords such as “aminoindolin synthesis,” “methylpropanone applications,” and “CAS 1342001-12-0 uses” to enhance visibility. The compound’s relevance to green chemistry—a trending topic—is also noteworthy, as researchers explore solvent-free synthesis methods to reduce environmental impact. Such details cater to audiences searching for sustainable pharmaceutical practices.

In summary, 1-(4-Aminoindolin-1-yl)-2-methylpropan-1-one represents a convergence of structural innovation and therapeutic potential. Its study addresses both academic curiosity and industrial demand, making it a focal point for journals and patent filings. As personalized medicine advances, compounds like this will likely play pivotal roles in next-generation treatments, underscoring the importance of continued research.